Cas no 2110135-90-3 (1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione)

• Product Name: 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione
• CAS No: 2110135-90-3
• MF: C₁₀H₇Cl₂FO₂
• MW: 249.065784692764
• CID: 5766230
• PubChem ID: 165716563
• Update Time: 2025-05-28

1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1127746
• 2110135-90-3
• 1-(3,5-dichloro-2-fluorophenyl)butane-1,3-dione
• 1-(3,5-Dichloro-2-fluorophenyl)-1,3-butanedione
• 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione

• Inchi： 1S/C10H7Cl2FO2/c1-5(14)2-9(15)7-3-6(11)4-8(12)10(7)13/h3-4H,2H2,1H3
• InChI Key： XTBVLZFKGUNGIN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1F)C(CC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 247.9807130g/mol
• Monoisotopic Mass: 247.9807130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.1±42.0 °C(Predicted)
• pka: 7.77±0.23(Predicted)

Additional information on 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione

Research Briefing on 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione (CAS: 2110135-90-3)

1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione (CAS: 2110135-90-3) is a fluorinated diketone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, positioning it as a promising candidate for further research.

The synthesis of 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione involves multi-step organic reactions, including halogenation and condensation, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also optimized reaction conditions to enhance scalability, which is critical for its potential industrial applications. The compound's stability under various physiological conditions has been a focal point, with studies indicating satisfactory pharmacokinetic properties for further preclinical evaluation.

In terms of biological activity, 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione has demonstrated significant inhibitory effects on specific enzymes, including those involved in inflammatory pathways. Recent in vitro studies have shown that it can modulate key signaling molecules, suggesting its potential as an anti-inflammatory agent. Additionally, its antimicrobial properties against resistant bacterial strains have been documented, highlighting its dual therapeutic potential. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins, further elucidating its mechanism of action.

Despite these promising results, challenges remain in the development of 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatization to improve its pharmacological profile, with some derivatives showing enhanced efficacy and reduced side effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its transition from the lab to clinical trials.

In conclusion, 1-(3,5-Dichloro-2-fluorophenyl)butane-1,3-dione represents a compelling area of research in chemical biology and drug development. Its unique structural and functional properties offer multiple avenues for therapeutic application, though further studies are necessary to fully realize its potential. This briefing underscores the importance of continued investment in research and development to overcome existing challenges and unlock the compound's full biomedical value.